Cas no 480439-17-6 (2-SEC-BUTYLPHENYL ISOCYANATE 97)

2-SEC-BUTYLPHENYL ISOCYANATE 97 Properties

Names and Identifiers

• 2-SEC-BUTYLPHENYL ISOCYANATE 97
• 1-butan-2-yl-2-isocyanatobenzene
• 1-sec-butyl-2-isocyanatobenzene
• 2-sec-Butylphenyl isocyanate
• SCHEMBL3836353
• 2-sec-Butylphenyl isocyanate, 97%
• 1-(sec-Butyl)-2-isocyanatobenzene
• 480439-17-6
• DTXSID50409009
• 2-sec-Butylphenyl isocyanate,97%
• +Expand

• InChIKey： WJDNRCCJBHKDTR-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO/c1-3-9(2)10-6-4-5-7-11(10)12-8-13/h4-7,9H,3H2,1-2H3
• SMILES： CCC(C)C1=CC=CC=C1N=C=O

Computed Properties

• Exact Mass: 175.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 175.099714038g/mol
• Heavy Atom Count: 13
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• LogP: 3.16740
• PSA: 29.43000
• Refractive Index: n20/D 1.5200(lit.)
• Boiling Point: 219-220 °C(lit.)
• Flash Point: 195 °F
• Density: 0.999 g/mL at 25 °C(lit.)

2-SEC-BUTYLPHENYL ISOCYANATE 97 Security Information

• WGK Germany：3
• Safety Instruction： 23-26-36
• Dangerous goods sign： Xn
• Risk Phrases： 20/21/22-36/37/38-42

2-SEC-BUTYLPHENYL ISOCYANATE 97 Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%